C.I. Direct Red 1, disodium salt C.I. Direct Red 1, disodium salt C.I. Direct Red 1, disodium salt is a dye.
Brand Name: Vulcanchem
CAS No.: 2429-84-7
VCID: VC0523742
InChI: InChI=1S/C29H21N5O7S.Na/c30-24-11-5-18-13-22(42(39,40)41)15-26(36)27(18)28(24)34-32-20-8-3-17(4-9-20)16-1-6-19(7-2-16)31-33-21-10-12-25(35)23(14-21)29(37)38;/h1-15,35-36H,30H2,(H,37,38)(H,39,40,41);
SMILES: C1=CC(=CC=C1C2=CC=C(C=C2)N=NC3=C(C=CC4=CC(=CC(=C43)O)S(=O)(=O)[O-])N)N=NC5=CC(=C(C=C5)O)C(=O)[O-].[Na+].[Na+]
Molecular Formula: C29H21N5NaO7S
Molecular Weight: 606.6 g/mol

C.I. Direct Red 1, disodium salt

CAS No.: 2429-84-7

Cat. No.: VC0523742

Molecular Formula: C29H21N5NaO7S

Molecular Weight: 606.6 g/mol

Purity: >98% (or refer to the Certificate of Analysis)

* For research use only. Not for human or veterinary use.

C.I. Direct Red 1, disodium salt - 2429-84-7

Specification

Description C.I. Direct Red 1, disodium salt is a dye.
CAS No. 2429-84-7
Molecular Formula C29H21N5NaO7S
Molecular Weight 606.6 g/mol
IUPAC Name disodium;5-[[4-[4-[(2-amino-8-hydroxy-6-sulfonatonaphthalen-1-yl)diazenyl]phenyl]phenyl]diazenyl]-2-hydroxybenzoate
Standard InChI InChI=1S/C29H21N5O7S.Na/c30-24-11-5-18-13-22(42(39,40)41)15-26(36)27(18)28(24)34-32-20-8-3-17(4-9-20)16-1-6-19(7-2-16)31-33-21-10-12-25(35)23(14-21)29(37)38;/h1-15,35-36H,30H2,(H,37,38)(H,39,40,41);
Standard InChI Key DOPKABLFWHHJPX-UHFFFAOYSA-N
SMILES C1=CC(=CC=C1C2=CC=C(C=C2)N=NC3=C(C=CC4=CC(=CC(=C43)O)S(=O)(=O)[O-])N)N=NC5=CC(=C(C=C5)O)C(=O)[O-].[Na+].[Na+]
Canonical SMILES C1=CC(=CC=C1C2=CC=C(C=C2)N=NC3=C(C=CC4=CC(=CC(=C43)O)S(=O)(=O)O)N)N=NC5=CC(=C(C=C5)O)C(=O)O.[Na]
Appearance Solid powder

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